Cas no 1805498-44-5 (Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805498-44-5
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4878969
• Update Time: 2025-11-01

Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-17-10(16)8-6(4-14)2-5(3-13)7(15-8)9(11)12/h2,9H,4,14H2,1H3
• InChI Key： GOEVAETXVZZIJI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CN)C(C(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.3
• Topological Polar Surface Area: 89

Additional information on Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate, identified by the CAS number 1805498-44-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development and pest control. The molecule's structure features a pyridine ring substituted with an aminomethyl group at position 3, a cyano group at position 5, a difluoromethyl group at position 6, and a methyl ester at position 2. These substituents contribute to the compound's distinctive chemical properties and biological behavior.

The synthesis of Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, eliminations, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the compound's importance in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Pyridine derivatives are known for their ability to interact with various biological targets, such as enzymes and receptors. Studies have shown that Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate exhibits significant inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its cyano and difluoromethyl groups enhance its lipophilicity, which is crucial for drug absorption and bioavailability.

In the agricultural sector, this compound has been investigated for its pesticidal properties. The presence of electron-withdrawing groups like cyano and difluoromethyl increases the molecule's stability and enhances its ability to disrupt pest metabolism. Recent field trials have demonstrated its efficacy as a fungicide, particularly against plant pathogens such as Fusarium species. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemical pesticides.

The structural versatility of Methyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate also lends itself to applications in materials science. Researchers have explored its use as a precursor for advanced materials such as conductive polymers and sensors. The pyridine ring's aromaticity and the substituents' electronic effects make it suitable for designing materials with tailored electronic properties.

From an environmental standpoint, understanding the fate and transport of this compound is critical for assessing its ecological impact. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on non-target organisms.

In conclusion, Methyl 3-(aminom methyl)-5-cyano-6-(difluor om ethyl)pyridin e -2-carbox ylate (CAS No.1805498 -44 -5 strong>) is a multifaceted compound with potential applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemistry research.